An In-depth Technical Guide to Erythromycin A N-oxide: Chemical Structure, Properties, and Synthesis
An In-depth Technical Guide to Erythromycin A N-oxide: Chemical Structure, Properties, and Synthesis
For Researchers, Scientists, and Drug Development Professionals
Introduction
Erythromycin (B1671065) A N-oxide is a significant derivative of the macrolide antibiotic Erythromycin A. It is recognized both as a primary metabolite formed during in vivo biotransformation and as a crucial synthetic intermediate in the production of other semi-synthetic macrolide antibiotics, such as clarithromycin (B1669154).[1] This guide provides a comprehensive overview of the chemical structure, physicochemical properties, and experimental protocols related to Erythromycin A N-oxide, tailored for professionals in the fields of pharmaceutical research and drug development.
Chemical Structure and Identification
Erythromycin A N-oxide is characterized by the addition of an oxygen atom to the tertiary amine of the desosamine (B1220255) sugar moiety of Erythromycin A. This structural modification significantly alters the molecule's physicochemical properties and biological activity.
Chemical Structure:
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IUPAC Name: (3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-4-[(2,6-Dideoxy-3-C-methyl-3-O-methyl-alpha-L-ribo-hexopyranosyl)oxy]-14-ethyl-7,12,13-trihydroxy-3,5,7,9,11,13-hexamethyl-6-[(3,4,6-trideoxy-3-dimethylamino-beta-D-xylo-hexopyranosyl)oxy]oxacyclotetradecane-2,10-dione N-oxide
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Molecular Weight: 749.9 g/mol [2]
Physicochemical Properties
The N-oxidation of the dimethylamino group on the desosamine sugar results in notable changes to the physicochemical characteristics of the parent erythromycin A molecule.
| Property | Value | Source |
| Appearance | White solid | [2] |
| Solubility | Soluble in water, ethanol, methanol (B129727), DMF, and DMSO. | [2][4] |
| pKa (Predicted) | 12.50 ± 0.60 | [5] |
| Storage Conditions | -20°C | [2] |
Experimental Protocols
Synthesis of Erythromycin A N-oxide
This protocol describes the chemical synthesis of Erythromycin A N-oxide from Erythromycin A via oxidation.
Materials:
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Erythromycin A
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Methanol
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Water
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35% Hydrogen Peroxide
Procedure:
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Dissolve 220.2 g (0.3 mol) of Erythromycin A in a mixture of 1,500 ml of methanol and 1,000 ml of water.
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Add 79 ml (0.9 mol) of 35% hydrogen peroxide dropwise to the solution while maintaining the temperature between 15 to 20°C.
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Stir the reaction mixture at room temperature for 20 hours.
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Concentrate the resulting mixture to half its volume under reduced pressure.
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Extract the concentrated solution successively with 1,000 ml and 500 ml portions of chloroform.
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The combined chloroform extracts contain Erythromycin A N-oxide, which can be further purified as needed.
This protocol is adapted from a method referenced in the preparation of clarithromycin precursors.
High-Performance Liquid Chromatography (HPLC) Analysis
This section outlines a general HPLC method suitable for the analysis of erythromycin and its related substances, including the N-oxide.
| Parameter | Value |
| Column | Reversed-phase C18 (e.g., 4.6 x 250 mm, 5 µm) |
| Mobile Phase | Acetonitrile:Methanol:0.2 M Ammonium Acetate:Water (45:10:10:35, v/v/v/v), pH 7.0 |
| Flow Rate | 1.5 mL/min |
| Column Temperature | 70 °C |
| Detection | UV at 200 nm |
| Injection Volume | 50 µL |
This is a representative method and may require optimization for specific applications and instrumentation.
Biological Activity and Mechanism of Action
Erythromycin A functions as an antibiotic by binding to the 50S subunit of the bacterial ribosome, thereby inhibiting protein synthesis.[4] The dimethylamino group on the desosamine sugar is crucial for this binding and antibacterial activity. The N-oxidation of this group to form Erythromycin A N-oxide is reported to inactivate the drug.[1] While the biological activity of Erythromycin A N-oxide has not been as extensively studied as its parent compound, it is understood that this modification hinders its ability to effectively bind to the ribosomal target.
Biotransformation of Erythromycin A
In vivo, Erythromycin A is metabolized by cytochrome P450 enzymes, primarily CYP3A4, in the liver. A recognized metabolic pathway is the N-oxidation of the tertiary amine on the desosamine sugar to yield Erythromycin A N-oxide.[1]
Visualizations
Logical Workflow for the Synthesis of Erythromycin A N-oxide
Caption: A flowchart illustrating the key steps in the chemical synthesis of Erythromycin A N-oxide.
CYP3A4-Mediated Biotransformation of Erythromycin A
Caption: The metabolic pathway showing the conversion of Erythromycin A to Erythromycin A N-oxide by the CYP3A4 enzyme.
Proposed Mechanism of Action and Inactivation
Caption: A diagram comparing the interaction of Erythromycin A and its N-oxide derivative with the bacterial ribosome.
